Cas no 1647120-40-8 (1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene)

• Product Name: 1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene
• CAS No: 1647120-40-8
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 6039771
• PubChem ID: 165949181
• Update Time: 2025-06-11

1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene
• 1-bromo-3-nitro-2-prop-2-enoxybenzene
• EN300-39669406
• 1647120-40-8
• 1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene

• Inchi： 1S/C9H8BrNO3/c1-2-6-14-9-7(10)4-3-5-8(9)11(12)13/h2-5H,1,6H2
• InChI Key： HSAHDRDBZIRZLU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCC=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Additional information on 1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene

Comprehensive Overview of 1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene (CAS No. 1647120-40-8)

1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene (CAS No. 1647120-40-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a benzene ring substituted with a bromo group, a nitro group, and an allyloxy moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in cross-coupling reactions, polymer synthesis, and drug discovery.

One of the key reasons for the growing popularity of 1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene is its utility in click chemistry and bioconjugation. The presence of the allyloxy group allows for efficient functionalization, which is crucial in the development of targeted drug delivery systems and biomaterials. Additionally, the nitro group provides a handle for further reduction or substitution reactions, enabling the synthesis of more complex molecules. This adaptability aligns with current trends in green chemistry and sustainable synthesis, as researchers seek to minimize waste and improve reaction efficiency.

In the context of pharmaceutical research, 1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene has been explored as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications are particularly relevant given the rising demand for novel therapeutics to address drug-resistant infections and cancer. The compound's ability to participate in palladium-catalyzed reactions further enhances its value in medicinal chemistry, where precision and scalability are paramount.

From an industrial perspective, 1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene is also gaining traction in the agrochemical sector. Its derivatives have shown promise as herbicides and pesticides, offering improved efficacy and environmental safety. This aligns with the global push toward sustainable agriculture and the reduction of harmful chemical residues. Furthermore, the compound's potential use in advanced materials, such as conductive polymers and liquid crystals, underscores its multidisciplinary appeal.

For those searching for high-purity 1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene, it is essential to consider factors such as synthetic routes, storage conditions, and handling protocols. The compound's stability under various conditions and compatibility with common reagents make it a reliable choice for laboratory and industrial applications. As the scientific community continues to explore its potential, CAS No. 1647120-40-8 is poised to remain a topic of interest in both academic and commercial settings.

In summary, 1-Bromo-3-nitro-2-(prop-2-en-1-yloxy)benzene represents a compelling example of how specialty chemicals can drive innovation across multiple fields. Its combination of reactivity, versatility, and applicability to cutting-edge research ensures its relevance in an ever-evolving scientific landscape. Whether you are a chemist, a materials scientist, or a pharmaceutical researcher, understanding the properties and uses of this compound can open new avenues for discovery and development.